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Executive Summary
Biotin-MeTZ (Biotin-PEG4-Methyltetrazine) is a powerful chemoselective biotinylation reagent

that has emerged as an invaluable tool in chemical biology, proteomics, and drug discovery. Its

utility is anchored in the principles of bioorthogonal chemistry, enabling highly specific and

efficient labeling of biomolecules in complex biological systems, including living cells. This

guide provides an in-depth overview of the core features of Biotin-MeTZ, its mechanism of

action, detailed experimental protocols for its key applications, and quantitative data to support

its efficacy.

The core of Biotin-MeTZ's functionality lies in the inverse-electron-demand Diels-Alder

(iEDDA) cycloaddition reaction between its methyltetrazine (MeTz) moiety and a trans-

cyclooctene (TCO) group. This "click chemistry" reaction is characterized by exceptionally fast

kinetics and high specificity, proceeding rapidly at low concentrations without the need for

cytotoxic copper catalysts. These features make Biotin-MeTZ particularly well-suited for

applications in live-cell imaging, protein enrichment for proteomic analysis, activity-based

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b15607326#bc-rfq
https://www.benchchem.com/product/b15607326/docs?utm_src=pdf-body#biotin-metz-a-technical-guide-to-a-high-efficiency-bioorthogonal-research-tool
https://www.benchchem.com/product/b15607326/docs?utm_src=pdf-body#biotin-metz-a-technical-guide-to-a-high-efficiency-bioorthogonal-research-tool
https://www.benchchem.com/product/b15607326/docs?utm_src=pdf-body#biotin-metz-a-technical-guide-to-a-high-efficiency-bioorthogonal-research-tool
https://www.benchchem.com/product/b15607326/docs?utm_src=pdf-body#biotin-metz-a-technical-guide-to-a-high-efficiency-bioorthogonal-research-tool
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


protein profiling, proximity labeling studies, and the identification of small molecule drug

targets.

Core Features and Mechanism of Action
Biotin-MeTZ is a trifunctional molecule comprising three key components that each contribute

to its utility as a research tool.[1]

Biotin: A vitamin with an exceptionally high affinity for streptavidin, enabling robust and

efficient capture and enrichment of labeled biomolecules.[1]

PEG4 (Polyethylene Glycol) Spacer: A hydrophilic four-unit polyethylene glycol linker that

enhances the reagent's solubility in aqueous buffers, minimizes steric hindrance, and

reduces non-specific binding.[2][3]

Methyltetrazine (MeTz): A highly reactive and bioorthogonal functional group that specifically

and rapidly reacts with a trans-cyclooctene (TCO) group.[1]
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Functional components of the Biotin-MeTZ molecule.

The fundamental mechanism of action of Biotin-MeTZ is the iEDDA cycloaddition reaction with

a TCO-modified biomolecule. This bioorthogonal reaction proceeds in two key steps:
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Introduction of the TCO Handle: The TCO group is incorporated into a biomolecule of

interest. This can be achieved through genetic encoding of unnatural amino acids, metabolic

labeling with TCO-modified sugars or amino acids, or chemical conjugation to specific

functional groups.[2]

Bioorthogonal Ligation: Biotin-MeTZ is introduced, and its MeTz group rapidly and

specifically "clicks" with the TCO group on the target biomolecule, forming a stable covalent

bond.[2]
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Mechanism of the iEDDA reaction between MeTZ and TCO.

Data Presentation
The high efficiency of the Biotin-MeTZ labeling strategy is supported by its rapid reaction

kinetics and the high specificity of the bioorthogonal reaction, which minimizes off-target

labeling compared to traditional methods.

Reaction Kinetics
The defining feature of the tetrazine-TCO ligation is its exceptionally rapid second-order rate

constant, which allows for efficient labeling even at low concentrations of reactants in complex

biological systems.
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Reactants Second-Order Rate Constant (k) (M⁻¹s⁻¹)

Methyltetrazine and trans-cyclooctene (TCO) > 800

Hydrogen-substituted tetrazine and TCO up to 30,000

Tetrazine and norbornene Slower than TCO

Note: The reaction rate can be influenced by the substituents on the tetrazine ring.

Specificity and Off-Target Effects
A key advantage of Biotin-MeTZ over traditional biotinylation reagents like NHS esters is its

superior specificity. NHS esters react with any accessible primary amines, potentially leading to

widespread, non-specific labeling of proteins. In contrast, the MeTz-TCO reaction is highly

specific and bioorthogonal.

Feature Biotin-PEG4-MeTz Biotin-PEG4-NHS Ester

Targeting Chemistry
Bioorthogonal iEDDA

Cycloaddition
Amine acylation

Target Residues Trans-cyclooctene (TCO)
Primary amines (Lysine, N-

terminus)

Specificity High Moderate

Potential for Off-Target

Covalent Modification
Low High

Proteomics Enrichment Efficiency
The efficiency of protein enrichment using a Biotin-MeTZ workflow is analogous to that of other

biotin-based click chemistry approaches. The following data, from a proteomics experiment

using a biotin-azide probe, demonstrates the typical efficiency of enrichment and the number of

identified peptides.
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Sample
Total Peptides
Identified

Biotinylated
Peptides Identified

% Biotinylated

Control (No

enrichment)
~50,000 < 100 < 0.2%

Enriched Sample ~15,000 ~12,000 ~80%

Experimental Protocols
The following protocols provide detailed methodologies for key applications of Biotin-MeTZ.

In Situ Labeling of Cell Surface Glycans and Imaging
This protocol describes the metabolic incorporation of a TCO-modified sugar into cell surface

glycans, followed by labeling with Biotin-MeTZ for fluorescence imaging.

Materials:

Cells of interest

Complete cell culture medium

TCO-modified sugar (e.g., Ac₄ManNAc-TCO)

Biotin-PEG4-MeTz

Phosphate-Buffered Saline (PBS)

Fluorescently-labeled streptavidin

Procedure:

Metabolic Incorporation of TCO:

Culture cells in complete medium.

Add the TCO-modified sugar to the culture medium at a final concentration of 25-50 µM.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/product/b15607326/docs?utm_src=pdf-body#biotin-metz-a-technical-guide-to-a-high-efficiency-bioorthogonal-research-tool
https://www.benchchem.com/product/b15607326/docs?utm_src=pdf-body#biotin-metz-a-technical-guide-to-a-high-efficiency-bioorthogonal-research-tool
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the cells for 2-3 days to allow for metabolic incorporation of the TCO-sugar into

cell surface glycans.[2]

In Situ Labeling with Biotin-PEG4-MeTz:

Wash the cells twice with PBS to remove unincorporated sugar.[2]

Prepare a fresh solution of Biotin-PEG4-MeTZ in cell culture medium or PBS at a

concentration of 10-100 µM.[2]

Incubate the cells with the Biotin-PEG4-MeTz solution for 30-60 minutes at 37°C.[2]

Wash the cells three times with PBS to remove unreacted Biotin-PEG4-MeTz.

Fluorescence Imaging:

Incubate the cells with a fluorescently-labeled streptavidin conjugate in a suitable buffer

(e.g., PBS with 1% BSA) for 20-30 minutes at room temperature, protected from light.

Wash the cells three times with PBS to remove unbound streptavidin.

Image the cells using a fluorescence microscope with the appropriate filter sets.
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In Situ Labeling and Imaging Workflow

Start: Culture Cells

Metabolic Labeling:
Incubate with TCO-sugar (2-3 days)

Wash cells with PBS (2x)

Biotin-MeTZ Labeling:
Incubate with Biotin-MeTZ (30-60 min)

Wash cells with PBS (3x)

Staining:
Incubate with fluorescent streptavidin

Wash cells with PBS (3x)

Fluorescence Microscopy
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Workflow for in situ labeling and imaging of biomolecules.
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Proteomics Workflow: Enrichment of Biotinylated
Proteins
This protocol outlines a general workflow for the enrichment of biotinylated proteins from cell

lysates for subsequent mass spectrometry analysis.

Materials:

TCO-labeled cells or tissue

Lysis buffer (e.g., RIPA buffer with protease inhibitors)

Streptavidin-conjugated magnetic beads

Wash buffers

Elution buffer

Reagents for protein reduction, alkylation, and digestion (DTT, IAA, Trypsin)

Procedure:

Cell Lysis and Protein Extraction:

Perform in situ labeling with Biotin-MeTZ as described in Protocol 4.1, step 2.

Wash the cells twice with PBS.[1]

Lyse the cells by adding lysis buffer and incubating on ice for 20 minutes.[1]

Centrifuge the lysate to pellet cell debris and collect the supernatant containing the protein

extract.[1]

Enrichment of Biotinylated Proteins:

Wash streptavidin magnetic beads with wash buffer.[1]

Add the protein lysate to the washed beads and incubate with rotation to allow binding.
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Wash the beads extensively to remove non-specifically bound proteins.[1]

Sample Preparation for Mass Spectrometry:

Elute the bound proteins from the beads.

Reduce the eluted proteins with DTT at 56°C for 30 minutes.[1]

Alkylate the proteins with IAA in the dark at room temperature for 30 minutes.[1]

Perform in-solution digestion with trypsin overnight at 37°C.[1]

Desalt the resulting peptides using C18 spin tips.[1]

Analyze the peptides by LC-MS/MS.[1]
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Proteomics Workflow
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General proteomics workflow using Biotin-MeTZ.
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Conceptual Workflow for Activity-Based Protein
Profiling (ABPP)
ABPP utilizes chemical probes to target the active state of enzymes. By incorporating a TCO

group into an activity-based probe, active enzymes can be specifically labeled and

subsequently captured using Biotin-MeTZ.

Activity-Based Protein Profiling (ABPP) Workflow

Proteome
Incubate with

TCO-Activity Probe
Add Biotin-MeTZ

Streptavidin
Enrichment

MS-based
Identification

Click to download full resolution via product page

Conceptual workflow for ABPP using a TCO-probe and Biotin-MeTZ.

Conceptual Workflow for Proximity Labeling
Biotin-MeTZ can be used in proximity labeling experiments to map protein-protein interactions.

A protein of interest is fused to a TCO-generating enzyme or is itself TCO-modified, leading to

the tagging of nearby proteins with TCO, which are then captured with Biotin-MeTZ.
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Proximity Labeling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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